Cas no 1807273-85-3 (5-Cyano-2,3-diethylbenzoic acid)

• Product Name: 5-Cyano-2,3-diethylbenzoic acid
• CAS No: 1807273-85-3
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 5011459
• Update Time: 2025-05-24

5-Cyano-2,3-diethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2,3-diethylbenzoic acid

• Inchi： 1S/C12H13NO2/c1-3-9-5-8(7-13)6-11(12(14)15)10(9)4-2/h5-6H,3-4H2,1-2H3,(H,14,15)
• InChI Key： WJOPOCIBYIACGA-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C#N)=CC(CC)=C1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 2.8
• Topological Polar Surface Area: 61.1

Additional information on 5-Cyano-2,3-diethylbenzoic acid

Research Brief on 5-Cyano-2,3-diethylbenzoic acid (CAS: 1807273-85-3): Recent Advances and Applications

5-Cyano-2,3-diethylbenzoic acid (CAS: 1807273-85-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique benzoic acid backbone substituted with cyano and diethyl groups, has shown promising potential in various applications, including drug development, enzyme inhibition, and as a building block for more complex molecules. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, making it a compound of interest for researchers aiming to explore novel therapeutic avenues.

The synthesis of 5-Cyano-2,3-diethylbenzoic acid has been optimized in recent years to improve yield and purity, which are critical for its application in high-throughput screening and drug discovery. Advanced techniques such as microwave-assisted synthesis and catalytic cyanation have been employed to enhance the efficiency of its production. These methodological advancements have not only reduced the cost of synthesis but also minimized the environmental impact, aligning with the principles of green chemistry.

Pharmacologically, 5-Cyano-2,3-diethylbenzoic acid has been investigated for its role as a modulator of specific enzymatic pathways. Preliminary studies suggest that it exhibits inhibitory activity against certain kinases and proteases, which are often implicated in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its potential as a lead compound for developing kinase inhibitors targeting chronic inflammatory diseases. The compound's ability to bind selectively to enzyme active sites while maintaining low cytotoxicity makes it a promising candidate for further optimization.

In addition to its direct pharmacological effects, 5-Cyano-2,3-diethylbenzoic acid serves as a versatile intermediate in the synthesis of more complex drug molecules. Its cyano and carboxylic acid functional groups allow for diverse chemical modifications, enabling the creation of derivatives with tailored properties. Recent work has explored its use in the development of prodrugs and targeted delivery systems, where its stability and reactivity under physiological conditions are key advantages. Researchers have also investigated its potential in combination therapies, where it acts synergistically with other therapeutic agents to enhance efficacy.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic profile. Current research is focused on addressing these gaps through in vitro and in vivo studies, as well as computational modeling to predict its interactions with biological targets. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5-Cyano-2,3-diethylbenzoic acid (CAS: 1807273-85-3) represents a valuable tool in chemical biology and drug discovery. Its unique structural features and pharmacological properties position it as a compound with significant potential for therapeutic innovation. Ongoing research aims to further explore its applications, optimize its synthesis, and validate its efficacy in preclinical models, paving the way for its eventual use in human medicine.